molecular formula C14H18O3 B8755191 2,2,4,4-Tetramethyl-3,4-dihydro-2H-1-benzopyran-6-carboxylic acid CAS No. 135963-47-2

2,2,4,4-Tetramethyl-3,4-dihydro-2H-1-benzopyran-6-carboxylic acid

Cat. No. B8755191
CAS RN: 135963-47-2
M. Wt: 234.29 g/mol
InChI Key: JXKBUOWTZSPVGC-UHFFFAOYSA-N
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Description

2,2,4,4-Tetramethyl-3,4-dihydro-2H-1-benzopyran-6-carboxylic acid is a useful research compound. Its molecular formula is C14H18O3 and its molecular weight is 234.29 g/mol. The purity is usually 95%.
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properties

CAS RN

135963-47-2

Molecular Formula

C14H18O3

Molecular Weight

234.29 g/mol

IUPAC Name

2,2,4,4-tetramethyl-3H-chromene-6-carboxylic acid

InChI

InChI=1S/C14H18O3/c1-13(2)8-14(3,4)17-11-6-5-9(12(15)16)7-10(11)13/h5-7H,8H2,1-4H3,(H,15,16)

InChI Key

JXKBUOWTZSPVGC-UHFFFAOYSA-N

Canonical SMILES

CC1(CC(OC2=C1C=C(C=C2)C(=O)O)(C)C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2.0 (50 mmol) of NaOH in 10 ml of water was treated with 50 ml of 10% aqueous sodium hypochlorite solution and then with a solution of 1.04 g (4.31 mmol) of 2,2,4,4-tetramethyl-6-acetylchroman (Compound 46) in 15 ml of dioxane. The mixture was heated at 65° C. for 40 hours under a nitrogen atmosphere. The mixture was cooled to room temperature and then diluted with water. The mixture was then washed with ether and the aqueous layer was treated with sodium metabisulphite until it was negative to the potassium iodide - starch test. The aqueous layer was then acidified with 10% H2SO4 and then extracted with ether. This ether extract was washed with water and saturated NaCl solution and then dried (MgSO4). Solvent was removed in-vacuo and the residue recrystallized from ethyl acetate to give the title compound as a white solid. PMR (CDCl3): & 1.39 (6H, s), 1.40 (6H, s), 1.88 (2H, s), 6.85 (1H, d, J~8.7 Hz), 7.85 (1H, dd, J~8.7 Hz, 2.1 Hz), 8.09 (1H, d, J~2.1 Hz). MS exact mass, m/e 234.1256 (calcd. for C14H18O3, 234.1256).
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